Lipophilicity Differentiation from n-Propyl Analog
The target compound exhibits a computed LogP of 3.79 (LeYan) , which is 0.21 log units higher than the LogP of 3.57 reported for the n‑propyl analog [1‑(2‑chloro‑4‑fluorophenyl)ethyl](propyl)amine (Fluorochem) . An alternative PubChem XLogP3 value of 3.3 for the n‑propyl analog yields an even larger difference of approximately +0.5 log units [1]. In the context of the Lipinski and lead‑likeness frameworks, a ΔLogP of +0.2–0.5 is meaningful: every 1‑unit increase in LogP is empirically associated with approximately a 10‑fold increase in passive membrane permeability for neutral compounds [2]. The isobutyl group introduces one additional methylene unit compared to n‑propyl but in a branched configuration, which increases hydrophobic surface area without proportionally increasing molecular weight (ΔMW = +14 Da; target 229.72 vs. n‑propyl 215.69). This lipophilicity increment positions the target compound as a candidate for programs requiring enhanced blood‑brain barrier penetration or intracellular target engagement relative to the shorter‑chain analog.
| Evidence Dimension | Octanol‑water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.79 (LeYan computed); TPSA = 12.03 Ų |
| Comparator Or Baseline | n‑Propyl analog: LogP = 3.57 (Fluorochem) or LogP = 3.3 (PubChem XLogP3) |
| Quantified Difference | ΔLogP = +0.22 (vs. Fluorochem); +0.49 (vs. PubChem XLogP3) |
| Conditions | Computed LogP values from vendor product pages (LeYan, Fluorochem) and PubChem; experimental LogP not reported for either compound. |
Why This Matters
A ΔLogP of +0.2–0.5 can shift a compound across critical permeability thresholds in parallel artificial membrane permeability assays (PAMPA) or Caco‑2 screens, directly affecting whether the compound is advanced or deprioritized in early drug discovery triage [2].
- [1] PubChem. Compound Summary: [1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine, CID 43755017; XLogP3 = 3.3. https://pubchem.ncbi.nlm.nih.gov/compound/43755017 View Source
- [2] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. (Review documenting the log‑linear relationship between LogP and passive membrane permeability.) View Source
